Cas no 4640-77-1 (methyl 3-(butylamino)propanoate)

• Product Name: methyl 3-(butylamino)propanoate
• CAS No: 4640-77-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 930357
• PubChem ID: 15828524
• Update Time: 2025-06-27

methyl 3-(butylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(butylamino)propanoate
• methyl 3-(butylamino)-propionate
• methyl 3-(N-butylamino)propionate
• methyl 3-N-(n-butyl)aminopropionate
• SCHEMBL5001750
• AKOS008962912
• MB00434
• DTXSID80578671
• METHYL3-(BUTYLAMINO)PROPANOATE
• methyl beta-butylaminopropionate
• 4640-77-1
• Methyl N-butyl-beta-alaninate
• methyl b-(N-butylamino)propionate

• Inchi： 1S/C8H17NO2/c1-3-4-6-9-7-5-8(10)11-2/h9H,3-7H2,1-2H3
• InChI Key： JUXSDNMTSOPPRW-UHFFFAOYSA-N
• SMILES： O(C)C(CCNCCCC)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.33010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(butylamino)propanoate

Methyl 3-(Butylamino)Propanoate: A Comprehensive Overview

Methyl 3-(butylamino)propanoate, with the CAS number 4640-77-1, is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. This compound, also known as N-butylcarbamoylpropionate, belongs to the class of esters and is characterized by its ability to act as a solvent, a reactant in organic synthesis, and a component in pharmaceutical formulations. Recent studies have highlighted its potential in enhancing drug delivery systems and improving the stability of active pharmaceutical ingredients (APIs).

The molecular structure of methyl 3-(butylamino)propanoate consists of a propanoic acid derivative with a butylamino group attached to the third carbon atom. This structure endows the compound with both hydrophilic and lipophilic properties, making it an ideal candidate for applications that require solubilization of hydrophobic compounds. Researchers have explored its role in dissolving poorly water-soluble drugs, thereby improving their bioavailability. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating methyl 3-(butylamino)propanoate into solid dispersion systems significantly enhanced the dissolution rate of anti-cancer drugs.

In addition to its pharmaceutical applications, methyl 3-(butylamino)propanoate has found utility in the cosmetic industry as a skin penetration enhancer. Its ability to form micellar structures in aqueous solutions has been leveraged to improve the delivery of active ingredients through the stratum corneum. Recent advancements in nanotechnology have further expanded its role in the formulation of nanoemulsions and lipid vesicles, which are increasingly being used in topical drug delivery systems.

The synthesis of methyl 3-(butylamino)propanoate typically involves the reaction of propionic acid derivatives with butylamine under controlled conditions. This process can be optimized using catalytic systems or microwave-assisted synthesis techniques, which have been shown to improve reaction yields and reduce production time. A study conducted by researchers at the University of California demonstrated that microwave-assisted synthesis not only accelerates the formation of methyl 3-(butylamino)propanoate but also results in higher purity levels compared to traditional methods.

From an environmental standpoint, methyl 3-(butylamino)propanoate has been evaluated for its biodegradability and ecological impact. According to recent research published in the Environmental Science & Technology, the compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some other solvents used in pharmaceutical and cosmetic industries. However, further studies are required to assess its long-term effects on aquatic ecosystems.

In conclusion, methyl 3-(butylamino)propanoate (CAS No. 4640-77-1) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern drug delivery systems and cosmetic formulations. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both therapeutic and consumer product development.